Cas no 1261641-75-1 (2-Amino-3-methylmandelic acid)

2-Amino-3-methylmandelic acid is a chiral α-hydroxy acid derivative with a molecular structure featuring both amino and methyl substituents on the mandelic acid backbone. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for bioactive molecules or chiral auxiliaries. The presence of the amino group enhances its reactivity, enabling selective modifications, while the methyl substitution influences steric and electronic properties. It may also serve as a precursor for studying enzymatic or chemical resolution processes. The compound’s structural features make it valuable for investigating stereoselective reactions or designing peptidomimetics. Proper handling requires standard laboratory precautions for amino acids and carboxylic acids.

2-Amino-3-methylmandelic acid structure

Product Name:2-Amino-3-methylmandelic acid

CAS No:1261641-75-1

MF:C₉H₁₁NO₃

MW:181.188542604446

CID:5009133

Update Time:2025-05-22

2-Amino-3-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-methylmandelic acid
- Inchi： 1S/C9H11NO3/c1-5-3-2-4-6(7(5)10)8(11)9(12)13/h2-4,8,11H,10H2,1H3,(H,12,13)
- InChI Key： OFHPUJJYYJNASU-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)C1C=CC=C(C)C=1N

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 195
XLogP3: 1.1
Topological Polar Surface Area: 83.6

2-Amino-3-methylmandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010003803-250mg	2-Amino-3-methylmandelic acid	1261641-75-1	97%	250mg	$484.80	2023-09-03
Alichem	A010003803-500mg	2-Amino-3-methylmandelic acid	1261641-75-1	97%	500mg	$855.75	2023-09-03
Alichem	A010003803-1g	2-Amino-3-methylmandelic acid	1261641-75-1	97%	1g	$1549.60	2023-09-03

2-Amino-3-methylmandelic acid Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993

Additional information on 2-Amino-3-methylmandelic acid

2-Amino-3-methylmandelic acid (CAS No. 1261641-75-1): A Comprehensive Overview

2-Amino-3-methylmandelic acid (CAS No. 1261641-75-1) is an organic compound that has garnered significant interest in the fields of pharmaceutical research and specialty chemical synthesis. This compound, characterized by its unique molecular structure combining an amino group and a methyl-substituted mandelic acid moiety, serves as a valuable intermediate in the development of novel bioactive molecules. The growing demand for 2-Amino-3-methylmandelic acid derivatives in drug discovery highlights its importance in modern medicinal chemistry.

The chemical properties of 2-Amino-3-methylmandelic acid make it particularly useful in asymmetric synthesis and chiral resolution processes. Researchers have explored its potential as a building block for pharmaceutical intermediates, especially in the synthesis of compounds targeting neurological and metabolic disorders. Recent studies suggest that modifications of the 2-Amino-3-methylmandelic acid structure could lead to enhanced bioavailability and therapeutic efficacy, making it a hot topic in drug development research.

In the context of current scientific trends, 2-Amino-3-methylmandelic acid applications align with several cutting-edge research areas. The compound's potential role in precision medicine formulations has attracted attention, particularly as the pharmaceutical industry shifts toward personalized treatment approaches. Additionally, its use in green chemistry applications has been investigated, with researchers exploring eco-friendly synthesis routes for this valuable intermediate.

The market for 2-Amino-3-methylmandelic acid suppliers has expanded significantly in recent years, driven by increasing demand from both academic and industrial research sectors. Quality specifications for 2-Amino-3-methylmandelic acid CAS 1261641-75-1 typically include purity levels exceeding 98%, with strict control over impurities that could affect downstream applications. Analytical techniques such as HPLC and NMR are commonly employed to verify the identity and purity of this compound.

From a regulatory perspective, 2-Amino-3-methylmandelic acid synthesis and handling require standard laboratory safety protocols. While not classified as hazardous under current regulations, proper storage conditions (typically room temperature in a dry environment) are recommended to maintain stability. Researchers frequently inquire about 2-Amino-3-methylmandelic acid solubility and 2-Amino-3-methylmandelic acid stability, which are crucial parameters for experimental design.

The future outlook for 2-Amino-3-methylmandelic acid research appears promising, with potential applications extending beyond traditional pharmaceutical uses. Emerging areas of interest include its incorporation into advanced material science applications and as a component in biocatalytic processes. As synthetic methodologies continue to advance, the accessibility and utility of this compound are expected to increase further.

For researchers seeking 2-Amino-3-methylmandelic acid technical data, comprehensive characterization including spectroscopic profiles and chromatographic behavior is typically available from reputable suppliers. The compound's structure-activity relationships continue to be an active area of investigation, particularly in the context of developing new therapeutic agents with improved pharmacological profiles.

In conclusion, 2-Amino-3-methylmandelic acid (CAS 1261641-75-1) represents an important chemical entity with diverse applications in modern scientific research. Its versatility as a synthetic intermediate and potential therapeutic applications ensure its continued relevance in both academic and industrial settings. As research progresses, new uses for this compound are likely to emerge, further solidifying its position as a valuable tool in chemical and pharmaceutical development.